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Safeguarding Research: Proper Disposal
Procedures for N-12:0-1-Deoxysphinganine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-12:0-1-Deoxysphinganine

Cat. No.: B3093566

For researchers, scientists, and drug development professionals, the integrity of scientific
discovery goes hand-in-hand with a commitment to safety and environmental responsibility.
The proper disposal of specialized chemical compounds is a critical component of this
commitment. This guide provides essential, immediate safety and logistical information for the
proper disposal of N-12:0-1-Deoxysphinganine, a ceramide analog used in sphingolipid
research. Adherence to these procedures is paramount to ensure a safe laboratory
environment and to comply with regulatory standards.

Key Safety and Disposal Information

While specific hazard classifications for N-12:0-1-Deoxysphinganine are not extensively
documented, it is prudent to handle it as a potentially hazardous chemical. General safety data
for this compound and related sphingolipid analogs underscore the need for caution.
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Parameter Information Source

) N-dodecanoyl-1-
Chemical Name _ _ [1]
deoxysphinganine

CAS Number 1246298-40-7 [1]
Molecular Formula C30H61NO2 [2]
Appearance Solid [3]
Storage Temperature -20°C [31[4]

Not explicitly classified, but
o related ceramides can be skin
Hazard Classification o [3]
and eye irritants. Treat as

hazardous.

Dispose of contents/container

to an approved waste disposal

plant. Offer surplus and non-
Disposal Recommendation recyclable solutions to a [1]

licensed disposal company. Do

not discharge to sewer

systems.

Detailed Disposal Protocol

The following step-by-step protocol provides a comprehensive methodology for the safe
disposal of N-12:0-1-Deoxysphinganine in both solid and liquid forms. This protocol is based
on general guidelines for hazardous chemical waste and should be adapted to comply with
your institution's specific Environmental Health and Safety (EHS) policies and local regulations.

[5]

1. Personal Protective Equipment (PPE): Before handling N-12:0-1-Deoxysphinganine for
disposal, ensure you are wearing the appropriate PPE:

o Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]
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e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Gloves must be inspected
prior to use.[1]

» Body Protection: Wear a lab coat or other impervious clothing.[1]
2. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid N-12:0-1-Deoxysphinganine waste, including contaminated consumables
such as pipette tips, microfuge tubes, and weighing papers, in a designated and clearly
labeled hazardous waste container.[3]

o The container should be robust, leak-proof, and have a secure lid.
o Avoid generating dust when handling the solid material.[6]
e Liquid Waste:

o Collect all solutions containing N-12:0-1-Deoxysphinganine in a separate, leak-proof,
and clearly labeled hazardous waste container.[3]

o Do not mix this waste stream with other incompatible chemical wastes.[5]

o If the compound is in a solvent, the solvent's hazards must also be considered for labeling
and disposal.

3. Waste Container Labeling: Properly label the hazardous waste container with the following
information:

The words "Hazardous Waste"

Chemical Name: "N-12:0-1-Deoxysphinganine”

Any associated hazards (e.g., "Potentially hazardous," "Irritant")

Accumulation start date
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e Your name and laboratory information
4. Temporary Storage:

o Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area within your laboratory.[3]

e This area should be secure, well-ventilated, and away from general laboratory traffic.[1]
5. Arranging for Disposal:

e Once the waste container is full, or in accordance with your institution's guidelines, contact
your institution's Environmental Health and Safety (EHS) department to arrange for pickup
and disposal by a licensed chemical waste disposal contractor.[3]

6. Documentation:

e Maintain accurate records of the generated waste, including the chemical name, quantity,
and date of disposal, as required by your institution and regulatory agencies.[3]

Important Prohibitions:

e DO NOT dispose of N-12:0-1-Deoxysphinganine down the drain. This is to prevent
contamination of waterways and is against regulations for most chemical waste.[1][3][6]

e DO NOT dispose of N-12:0-1-Deoxysphinganine in the regular trash.[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-12:0-1-
Deoxysphinganine.
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[Start: Identify N-12:0-1-Deoxysphinganine Waste]
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'

[End: Proper Disposal]

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-12:0-1-Deoxysphinganine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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